Cas no 2137813-31-9 (5-Bromo-6-methyl-2-(trifluoromethyl)pyrimidin-4-amine)

• Product Name: 5-Bromo-6-methyl-2-(trifluoromethyl)pyrimidin-4-amine
• CAS No: 2137813-31-9
• MF: C₆H₅BrF₃N₃
• MW: 256.023210287094
• MDL: MFCD31600314
• CID: 5609079
• PubChem ID: 165794517
• Update Time: 2025-10-12

5-Bromo-6-methyl-2-(trifluoromethyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-843065
• 5-bromo-6-methyl-2-(trifluoromethyl)pyrimidin-4-amine
• 2137813-31-9
• 5-Bromo-6-methyl-2-(trifluoromethyl)pyrimidin-4-amine

• MDL： MFCD31600314
• Inchi： 1S/C6H5BrF3N3/c1-2-3(7)4(11)13-5(12-2)6(8,9)10/h1H3,(H2,11,12,13)
• InChI Key： QJBUQISXAJIVJE-UHFFFAOYSA-N
• SMILES： BrC1=C(N)N=C(C(F)(F)F)N=C1C

Computed Properties

• Exact Mass: 254.96189g/mol
• Monoisotopic Mass: 254.96189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.8Ų

Additional information on 5-Bromo-6-methyl-2-(trifluoromethyl)pyrimidin-4-amine

Recent Advances in the Study of 5-Bromo-6-methyl-2-(trifluoromethyl)pyrimidin-4-amine (CAS: 2137813-31-9)

The compound 5-Bromo-6-methyl-2-(trifluoromethyl)pyrimidin-4-amine (CAS: 2137813-31-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative, characterized by its bromo, methyl, and trifluoromethyl functional groups, exhibits unique chemical properties that make it a promising candidate for drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, particularly in the context of kinase inhibition and anticancer activity.

One of the key breakthroughs in the study of this compound involves its role as a building block in the synthesis of more complex molecules. Researchers have successfully utilized 5-Bromo-6-methyl-2-(trifluoromethyl)pyrimidin-4-amine as a precursor in the development of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the trifluoromethyl group in this compound has been shown to enhance binding affinity and selectivity towards specific kinase domains. Recent publications highlight its use in the design of inhibitors targeting EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor), both of which are implicated in tumor growth and angiogenesis.

In addition to its application in kinase inhibitor development, this compound has also been investigated for its direct biological effects. Preliminary in vitro studies have demonstrated its antiproliferative activity against various cancer cell lines, including breast, lung, and colon cancer. The presence of the bromo and trifluoromethyl groups is believed to contribute to its ability to disrupt cellular signaling pathways, leading to apoptosis and cell cycle arrest. These findings are supported by recent data published in high-impact journals, which underscore the compound's potential as a lead molecule for further optimization.

Another area of interest is the synthetic methodology for producing 5-Bromo-6-methyl-2-(trifluoromethyl)pyrimidin-4-amine. Recent advancements in organic synthesis have enabled more efficient and scalable routes to this compound, addressing previous challenges related to yield and purity. For instance, a 2023 study detailed a novel one-pot synthesis approach that significantly reduces reaction time and improves overall yield. Such innovations are critical for facilitating large-scale production and subsequent preclinical evaluation.

Looking ahead, the potential applications of 5-Bromo-6-methyl-2-(trifluoromethyl)pyrimidin-4-amine extend beyond oncology. Emerging research suggests its utility in the development of antiviral and anti-inflammatory agents, leveraging its unique chemical scaffold to target viral proteases and inflammatory mediators. However, further studies are needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-Bromo-6-methyl-2-(trifluoromethyl)pyrimidin-4-amine (CAS: 2137813-31-9) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its recent applications in kinase inhibitor design, anticancer research, and synthetic methodology highlight its broad potential. As research continues to uncover new facets of its biological activity and synthetic accessibility, this compound is poised to play a pivotal role in the development of next-generation therapeutics.